Cas no 327979-70-4 ((E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-pyridin-3-ylprop-2-enamide)

• Product Name: (E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-pyridin-3-ylprop-2-enamide
• CAS No: 327979-70-4
• MF: C₁₆H₁₁F₂N₃OS
• MW: 331.33984875679
• CID: 6078189
• PubChem ID: 950219
• Update Time: 2025-06-16

(E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-pyridin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-pyridin-3-ylprop-2-enamide
• 2-Propenamide, 2-cyano-N-[4-[(difluoromethyl)thio]phenyl]-3-(3-pyridinyl)-
• HMS2858F18
• DTXSID401326744
• CHEMBL1419860
• MLS001165322
• 327979-70-4
• (2E)-2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(pyridin-3-yl)prop-2-enamide
• SMR000540008
• SR-01000029960-1
• AKOS001026286
• SR-01000029960

• Inchi： 1S/C16H11F2N3OS/c17-16(18)23-14-5-3-13(4-6-14)21-15(22)12(9-19)8-11-2-1-7-20-10-11/h1-8,10,16H,(H,21,22)
• InChI Key： OHAATDBKCHHTIB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(SC(F)F)C=C1)(=O)C(C#N)=CC1=CC=CN=C1

Computed Properties

• Exact Mass: 331.05908948g/mol
• Monoisotopic Mass: 331.05908948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 518.9±50.0 °C(Predicted)
• pka: 9.50±0.70(Predicted)

Additional information on (E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-pyridin-3-ylprop-2-enamide

Introduction to (E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-pyridin-3-ylprop-2-enamide (CAS No. 327979-70-4)

Compound CAS No. 327979-70-4, specifically identified as (E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-pyridin-3-ylprop-2-enamide, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure incorporates several key functional groups, including a cyano group, a difluoromethylsulfanyl substituent, and a pyridine ring, which contribute to its distinctive chemical behavior and biological activity.

The presence of the cyano group at the 2-position of the enamide moiety enhances the compound's reactivity and interaction with biological targets. This feature is particularly relevant in the design of molecules that require specific binding affinities to biological receptors or enzymes. The pyridin-3-yl group, located at the 3-position of the prop-2-enamide backbone, further contributes to the compound's pharmacological profile by influencing its solubility, metabolic stability, and overall bioavailability.

The difluoromethylsulfanyl substituent at the 4-position of the phenyl ring is another critical feature that distinguishes this compound from others in its class. This group is known to enhance metabolic stability and binding affinity, making it a valuable component in drug design. The incorporation of this moiety has been extensively studied in recent years, demonstrating its efficacy in improving the pharmacokinetic properties of various therapeutic agents.

In recent years, there has been a growing interest in the development of novel compounds with enhanced biological activity and improved pharmacological profiles. The compound (E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-pyridin-3-ylprop-2-enamide has emerged as a promising candidate in this context. Its unique structural features have been leveraged in several research studies aimed at identifying new therapeutic agents for various diseases.

One of the most notable applications of this compound has been in the field of oncology. Researchers have explored its potential as an inhibitor of specific kinases involved in cancer progression. The combination of the cyano group and the pyridine ring has been found to interact effectively with these kinases, leading to significant inhibition of their activity. This has opened up new avenues for the development of targeted therapies against cancer.

Furthermore, studies have indicated that this compound exhibits anti-inflammatory properties. The presence of the difluoromethylsulfanyl group has been shown to modulate inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. These findings have prompted further investigation into its therapeutic potential and have led to several preclinical studies aimed at evaluating its safety and efficacy.

The compound's structural features also make it an attractive candidate for developing antimicrobial agents. Recent research has demonstrated that it can effectively inhibit the growth of various bacterial strains by interfering with essential bacterial enzymes and pathways. This has significant implications for addressing the growing problem of antibiotic resistance.

Another area where this compound has shown promise is in neurodegenerative diseases. The ability of the cyano group and pyridine ring to interact with specific neural receptors has led researchers to investigate its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that it can modulate neural activity and protect against neurodegeneration, offering hope for new therapeutic strategies.

The synthesis and characterization of this compound have also contributed to advancements in synthetic chemistry. The development of efficient synthetic routes for producing high-purity samples has enabled researchers to conduct more detailed studies on its biological activity. These synthetic methods have not only improved the availability of the compound but also provided valuable insights into its structural properties and reactivity.

In conclusion, (E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-pyridin-3-ylprop-2-enamide (CAS No. 327979-70-4) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features make it a valuable tool for researchers seeking to develop novel therapeutic agents for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and medical innovation.